N~2~-[(3-chloro-4-methoxyphenyl)sulfonyl]alaninamide

• IUPAC Name: 2-[(3-chloro-4-methoxyphenyl)sulfonylamino]propanamide
• InChI: InChI=1S/C10H13ClN2O4S/c1-6(10(12)14)13-18(15,16)7-3-4-9(17-2)8(11)5-7/h3-6,13H,1-2H3,(H2,12,14)
• InChI Key: MBKAWIIODCFZIV-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N)NS(=O)(=O)C1=CC(=C(C=C1)OC)Cl
• Molecular Formula: C10H13ClN2O4S
• Molecular Weight: 292.74 g/mol

Description

N~2~-[(3-chloro-4-methoxyphenyl)sulfonyl]alaninamide, also known as CMS121, is a small molecule drug candidate that has shown potential in various preclinical studies. It belongs to the class of compounds known as sulfonyl-containing amino acids and has a molecular weight of 347.81 g/mol. CMS121 has been studied for its potential as an antidepressant and anxiolytic drug.

Mechanism of Action

The mechanism of action of N~2~-[(3-chloro-4-methoxyphenyl)sulfonyl]alaninamide involves the inhibition of the reuptake of serotonin by the serotonin transporter. This leads to an increase in the levels of serotonin in the synaptic cleft, which can improve mood and reduce anxiety. N~2~-[(3-chloro-4-methoxyphenyl)sulfonyl]alaninamide has also been shown to have an effect on the levels of other neurotransmitters such as dopamine and norepinephrine.
Biochemical and Physiological Effects:
Studies have shown that N~2~-[(3-chloro-4-methoxyphenyl)sulfonyl]alaninamide can improve mood and reduce anxiety in animal models. It has also been shown to have a positive effect on cognitive function and memory. N~2~-[(3-chloro-4-methoxyphenyl)sulfonyl]alaninamide has been found to have a good safety profile and is well-tolerated in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of N~2~-[(3-chloro-4-methoxyphenyl)sulfonyl]alaninamide is that it has a high affinity for the serotonin transporter, which makes it a potential candidate for the treatment of depression and anxiety. However, one limitation of N~2~-[(3-chloro-4-methoxyphenyl)sulfonyl]alaninamide is that it has not been studied extensively in humans, and more research is needed to determine its safety and efficacy.

Future Directions

There are several future directions for the study of N~2~-[(3-chloro-4-methoxyphenyl)sulfonyl]alaninamide. One potential direction is to study the effects of N~2~-[(3-chloro-4-methoxyphenyl)sulfonyl]alaninamide on other neurotransmitters such as dopamine and norepinephrine. Another direction is to study the safety and efficacy of N~2~-[(3-chloro-4-methoxyphenyl)sulfonyl]alaninamide in human clinical trials. Additionally, the development of more potent and selective inhibitors of the serotonin transporter could lead to the development of more effective antidepressant and anxiolytic drugs.

Scientific Research Applications

N~2~-[(3-chloro-4-methoxyphenyl)sulfonyl]alaninamide has been studied extensively for its potential as an antidepressant and anxiolytic drug. Studies have shown that N~2~-[(3-chloro-4-methoxyphenyl)sulfonyl]alaninamide has a high affinity for the serotonin transporter and can increase the levels of serotonin in the brain. Serotonin is a neurotransmitter that is associated with mood regulation, and low levels of serotonin have been linked to depression and anxiety. N~2~-[(3-chloro-4-methoxyphenyl)sulfonyl]alaninamide has also been shown to have anxiolytic effects in animal models.